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Compound of Interest

Compound Name: JNJ-38158471

Cat. No.: B1255802 Get Quote

For Immediate Implementation: This document provides critical safety and logistical protocols

for the handling and disposal of JNJ-38158471, a tyrosine kinase inhibitor. All personnel,

including researchers, scientists, and drug development professionals, must adhere to these

procedures to mitigate risks and ensure a safe laboratory environment.

JNJ-38158471 is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[1] Adherence to the following personal protective equipment (PPE), handling,

and disposal protocols is mandatory.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper PPE and engineering controls are the first line of defense against exposure. The

following table summarizes the required equipment and facility features for handling JNJ-
38158471.
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Control Type Requirement Purpose

Engineering Controls Adequate ventilation
To minimize inhalation

exposure.[1]

Accessible safety shower and

eye wash station

For immediate

decontamination in case of

accidental exposure.[1]

Personal Protective Equipment

(PPE)

Eye Protection
Safety goggles with side-

shields

To protect eyes from splashes.

[1]

Hand Protection Protective gloves To prevent skin contact.[1]

Body Protection Impervious clothing
To protect skin from

contamination.[1]

Respiratory Protection Suitable respirator

To prevent inhalation of dust or

aerosols. Use in areas with

appropriate exhaust

ventilation.[1]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling JNJ-38158471 is crucial to minimize the risk of exposure

and contamination. The following workflow outlines the essential steps for safe handling.

Preparation Handling Cleanup & Disposal

Don appropriate PPE Ensure ventilation is active Gather all necessary materials Weigh JNJ-38158471 in a ventilated enclosure Dissolve in appropriate solvent Perform experimental procedures Decontaminate surfaces with alcohol Dispose of waste in a labeled, sealed container Doff PPE correctly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling JNJ-38158471.
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Emergency Procedures: First Aid Measures
In the event of an accidental exposure, immediate and appropriate first aid is critical. All

personnel should be familiar with the location of safety showers and eyewash stations.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids. Remove contact

lenses if present. Seek prompt medical

attention.[1]

Skin Contact

Thoroughly rinse the affected skin area with

large amounts of water. Remove contaminated

clothing and shoes. Seek medical attention.[1]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[1]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

Disposal Plan: Waste Management
Proper disposal of JNJ-38158471 and contaminated materials is essential to prevent

environmental contamination.
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Waste Segregation

Containment

Final Disposal

Contaminated PPE (gloves, coats)

Labeled, sealed hazardous waste bag

Unused solutions

Labeled, sealed hazardous waste container

Contaminated needles, glassware

Puncture-resistant sharps container

Dispose through an approved waste disposal plant

Click to download full resolution via product page

Caption: Waste Disposal Workflow for JNJ-38158471.

All waste must be collected and disposed of in accordance with institutional and local

regulations for hazardous chemical waste.[1] Containers must be clearly labeled with the

contents.

Storage and Stability
Proper storage is necessary to maintain the integrity of JNJ-38158471 and prevent accidental

release.

Form Storage Temperature Conditions

Powder -20°C

Keep container tightly sealed

in a cool, well-ventilated area.

[1]

In Solvent -80°C
Avoid direct sunlight and

sources of ignition.[1]
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The compound is stable under recommended storage conditions.[1] Avoid strong acids/alkalis

and strong oxidizing/reducing agents.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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